Cas no 886905-64-2 (1-(2-chlorophenyl)methyl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole)

• Product name: 1-(2-chlorophenyl)methyl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole
• CAS No: 886905-64-2
• MF: C₁₇H₁₇ClN₂O₂S
• MW: 348.847081899643
• CID: 5476986

1-(2-chlorophenyl)methyl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-2-propylsulfonylbenzimidazole
• 1-(2-chlorophenyl)methyl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole

• Inchi： 1S/C17H17ClN2O2S/c1-2-11-23(21,22)17-19-15-9-5-6-10-16(15)20(17)12-13-7-3-4-8-14(13)18/h3-10H,2,11-12H2,1H3
• InChI Key： XTCYFXSEUFLHCI-UHFFFAOYSA-N
• SMILES： C1(S(CCC)(=O)=O)N(CC2=CC=CC=C2Cl)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles

Additional information on 1-(2-chlorophenyl)methyl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole

Compound CAS No 886905-64-2: 1-(2-Chlorophenyl)methyl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole

The compound with CAS No 886905-64-2, known as 1-(2-chlorophenyl)methyl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodiazole core with a 2-chlorophenylmethyl group and a propane sulfonyl substituent. The benzodiazole moiety is a well-known heterocyclic structure that imparts various electronic and steric properties, making it a valuable component in the design of bioactive molecules.

Recent studies have highlighted the potential of 1-(2-chlorophenyl)methyl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole in drug discovery. The chlorophenylmethyl group introduces electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets. Meanwhile, the propane sulfonyl group contributes to solubility and stability, making it an ideal candidate for pharmaceutical applications. Researchers have explored its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's.

In addition to its medicinal applications, this compound has shown promise in materials science. The benzodiazole core exhibits strong fluorescence properties under UV light, which makes it a potential candidate for use in optoelectronic devices. Recent advancements in nanotechnology have led to investigations into its role as a building block for constructing advanced materials with tailored optical and electronic properties.

The synthesis of 1-(2-chlorophenyl)methyl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the chlorophenylmethyl group requires precise control over reaction conditions to ensure high yields and purity. Similarly, the installation of the propane sulfonyl group involves sulfonation reactions that are optimized for selectivity and efficiency.

From an environmental perspective, the compound's stability and biodegradability are critical factors. Studies have shown that 1-(2-chlorophenyl)methyl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole exhibits moderate biodegradation rates under aerobic conditions, which aligns with current sustainability goals in chemical manufacturing. Its low toxicity profile further enhances its suitability for large-scale applications.

In conclusion, CAS No 886905-64-2, or 1-(2-chlorophenyl)methyl-2-(propane-1-sulfonyl)-1H-1,3-benzodiazole, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a key player in the development of innovative solutions in medicine and materials science.